ACT-281959 ACT-281959 ACT-281959, a prodrug of ACT-246475, is a novel potent and selective P2Y12 Receptor Antagonist with a Wider Therapeutic Window in the Rat Than Clopidogrel. ACT-281959 showed antithrombotic efficacy after oral administration in the rat ferric chloride model. ACT-281959 entered clinical studies in healthy volunteers.
Brand Name: Vulcanchem
CAS No.: 1159501-31-1
VCID: VC0517140
InChI: InChI=1S/C38H55N6O14P/c1-7-8-20-52-36(47)43-18-16-42(17-19-43)35(46)31(23-59(50,55-24-53-37(48)57-26(2)3)56-25-54-38(49)58-27(4)5)40-34(45)30-21-32(44-15-14-29(22-44)51-6)41-33(39-30)28-12-10-9-11-13-28/h9-13,21,26-27,29,31H,7-8,14-20,22-25H2,1-6H3,(H,40,45)/t29-,31-/m0/s1
SMILES: O=C(N1CCN(C([C@@H](NC(C2=NC(C3=CC=CC=C3)=NC(N4CC[C@@H](C4)OC)=C2)=O)CP(OCOC(OC(C)C)=O)(OCOC(OC(C)C)=O)=O)=O)CC1)OCCCC
Molecular Formula: C38H55N6O14P
Molecular Weight: 850.85976

ACT-281959

CAS No.: 1159501-31-1

Inhibitors

VCID: VC0517140

Molecular Formula: C38H55N6O14P

Molecular Weight: 850.85976

Purity: >98% (or refer to the Certificate of Analysis)

ACT-281959 - 1159501-31-1

CAS No. 1159501-31-1
Product Name ACT-281959
Molecular Formula C38H55N6O14P
Molecular Weight 850.85976
IUPAC Name butyl 4-((R)-3-(bis(((isopropoxycarbonyl)oxy)methoxy)phosphoryl)-2-(6-((S)-3-methoxypyrrolidin-1-yl)-2-phenylpyrimidine-4-carboxamido)propanoyl)piperazine-1-carboxylate
Standard InChI InChI=1S/C38H55N6O14P/c1-7-8-20-52-36(47)43-18-16-42(17-19-43)35(46)31(23-59(50,55-24-53-37(48)57-26(2)3)56-25-54-38(49)58-27(4)5)40-34(45)30-21-32(44-15-14-29(22-44)51-6)41-33(39-30)28-12-10-9-11-13-28/h9-13,21,26-27,29,31H,7-8,14-20,22-25H2,1-6H3,(H,40,45)/t29-,31-/m0/s1
Standard InChIKey ZDPYSJCPGHHDID-SMCANUKXSA-N
SMILES O=C(N1CCN(C([C@@H](NC(C2=NC(C3=CC=CC=C3)=NC(N4CC[C@@H](C4)OC)=C2)=O)CP(OCOC(OC(C)C)=O)(OCOC(OC(C)C)=O)=O)=O)CC1)OCCCC
Appearance Solid powder
Description ACT-281959, a prodrug of ACT-246475, is a novel potent and selective P2Y12 Receptor Antagonist with a Wider Therapeutic Window in the Rat Than Clopidogrel. ACT-281959 showed antithrombotic efficacy after oral administration in the rat ferric chloride model. ACT-281959 entered clinical studies in healthy volunteers.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO, not in water
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms ACT-281959; ACT 281959; ACT281959.
Reference 1: Caroff E, Hubler F, Meyer E, Renneberg D, Gnerre C, Treiber A, Rey M, Hess P,
2: Baldoni D, Bruderer S, Krause A, Gutierrez M, Gueret P, Astruc B, Dingemanse
Last Modified Aug 20 2021
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